Cas no 1248177-04-9 (α,5-Dimethyl-2-thiophenemethanesulfonamide)

• Product Name: α,5-Dimethyl-2-thiophenemethanesulfonamide
• CAS No: 1248177-04-9
• MF: C₇H₁₁NO₂S₂
• MW: 205.297739267349
• CID: 5281193
• PubChem ID: 114998894
• Update Time: 2023-08-25

α,5-Dimethyl-2-thiophenemethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophen-2-yl)ethane-1-sulfonamide
• 1248177-04-9
• EN300-679533
• α,5-Dimethyl-2-thiophenemethanesulfonamide

• Inchi： 1S/C7H11NO2S2/c1-5-3-4-7(11-5)6(2)12(8,9)10/h3-4,6H,1-2H3,(H2,8,9,10)
• InChI Key： ORXDZOGYFRRMGF-UHFFFAOYSA-N
• SMILES： C1(C(C)S(N)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 205.02312094g/mol
• Monoisotopic Mass: 205.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.0±44.0 °C(Predicted)
• pka: 10.20±0.60(Predicted)